Cas no 68770-76-3 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methylbenzoyl)-3H-indol-2-one
- DTXSID70314601
- NSC286436
- 68770-76-3
- NSC-286436
-
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- Inchi： InChI=1S/C16H13NO2/c1-11-5-4-7-13(9-11)16(19)17-14-8-3-2-6-12(14)10-15(17)18/h2-9H,10H2,1H3
- InChI Key： PCRKUWLYQQMXJW-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC=C1)C(=O)N2C(=O)CC3=CC=CC=C32
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
Related Literature
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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